Cas no 1250150-43-6 (1-(3-Fluorophenyl)-5-methyl-1H-pyrazole)

1-(3-Fluorophenyl)-5-methyl-1H-pyrazole structure

1250150-43-6 structure

Product Name:1-(3-Fluorophenyl)-5-methyl-1H-pyrazole

CAS No:1250150-43-6

MF:C₁₀H₉FN₂

MW:176.190265417099

CID:1089269

PubChem ID:56956068

Update Time:2025-04-20

1-(3-Fluorophenyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(3-Fluorophenyl)-5-methyl-1H-pyrazole
- 1-(3-fluorophenyl)-5-methylpyrazole
- 1250150-43-6
- 1H-Pyrazole, 1-(3-fluorophenyl)-5-methyl-
- DTXSID40718995
- AKOS010826875
- Inchi： 1S/C10H9FN2/c1-8-5-6-12-13(8)10-4-2-3-9(11)7-10/h2-7H,1H3
- InChI Key： QURHBGISRGJUCC-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)N1C(C)=CC=N1

Computed Properties

Exact Mass: 176.07497646g/mol
Monoisotopic Mass: 176.07497646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.8Å²

1-(3-Fluorophenyl)-5-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A049002710-1g	1-(3-Fluorophenyl)-5-methyl-1H-pyrazole	1250150-43-6	95%	1g	$400.00	2023-09-03
Chemenu	CM188928-5g	1-(3-fluorophenyl)-5-methyl-1H-pyrazole	1250150-43-6	95%	5g	$634	2021-08-05
Chemenu	CM188928-1g	1-(3-fluorophenyl)-5-methyl-1H-pyrazole	1250150-43-6	95%	1g	$246	2023-02-03
Ambeed	A637111-1g	1-(3-Fluorophenyl)-5-methyl-1H-pyrazole	1250150-43-6	95+%	1g	$222.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763867-1g	1-(3-Fluorophenyl)-5-methyl-1h-pyrazole	1250150-43-6	98%	1g	￥2331.00	2024-08-09

1-(3-Fluorophenyl)-5-methyl-1H-pyrazole Related Literature

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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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